Cas no 2380963-17-5 (H-L-Arg(Z)2-NH2 HCl)

• Product Name: H-L-Arg(Z)2-NH2 HCl
• CAS No: 2380963-17-5
• MF: C₂₂H₂₈ClN₅O₅
• MW: 477.941224098206
• CID: 6794762
• PubChem ID: 164512805
• Update Time: 2025-06-08

H-L-Arg(Z)2-NH2 HCl Chemical and Physical Properties

Names and Identifiers

• benzyl N-[N'-[(4S)-4,5-diamino-5-oxopentyl]-N-phenylmethoxycarbonylcarbamimidoyl]carbamate;hydrochloride
• MFCD32067808
• 2380963-17-5
• H-L-Arg(Z)2-NH2 HCl

• Inchi： 1S/C22H27N5O5.ClH/c23-18(19(24)28)12-7-13-25-20(26-21(29)31-14-16-8-3-1-4-9-16)27-22(30)32-15-17-10-5-2-6-11-17;/h1-6,8-11,18H,7,12-15,23H2,(H2,24,28)(H2,25,26,27,29,30);1H/t18-;/m0./s1
• InChI Key： HEPOYRJDIFJAKV-FERBBOLQSA-N
• SMILES： Cl.O=C([C@H](CCC/N=C(\NC(=O)OCC1C=CC=CC=1)/NC(=O)OCC1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 477.1778967g/mol
• Monoisotopic Mass: 477.1778967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 592
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Additional information on H-L-Arg(Z)2-NH2 HCl

Recent Advances in the Application of 2380963-17-5 and H-L-Arg(Z)2-NH2 HCl in Chemical Biology and Pharmaceutical Research

The compound with CAS number 2380963-17-5 and the protected amino acid derivative H-L-Arg(Z)2-NH2 HCl have recently gained significant attention in chemical biology and pharmaceutical research. These molecules serve as important building blocks and intermediates in peptide synthesis, particularly in the development of novel therapeutic agents. This research brief synthesizes the latest findings regarding their applications, synthetic methodologies, and biological activities.

Recent studies have demonstrated that 2380963-17-5 exhibits unique chemical properties that make it valuable for constructing complex molecular architectures. Its structural features allow for selective modifications, enabling researchers to develop targeted drug candidates with improved pharmacokinetic profiles. Meanwhile, H-L-Arg(Z)2-NH2 HCl has emerged as a crucial intermediate in the synthesis of arginine-rich peptides, which show promise in various therapeutic areas including antimicrobial applications and drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry revealed innovative synthetic routes for incorporating 2380963-17-5 into peptidomimetic structures. The researchers developed a novel coupling protocol that significantly improved the yield and purity of the final products. This advancement has important implications for scaling up production of potential drug candidates containing this scaffold.

Regarding H-L-Arg(Z)2-NH2 HCl, recent research has focused on its application in solid-phase peptide synthesis (SPPS). A team at MIT developed an optimized protection-deprotection strategy using this compound, achieving higher coupling efficiencies and reduced side reactions. Their work, published in Organic Letters, demonstrated the compound's utility in synthesizing challenging peptide sequences with multiple arginine residues.

The biological activities of derivatives containing these molecular entities have also been investigated. Preliminary in vitro studies suggest that certain analogs exhibit promising antimicrobial activity against drug-resistant bacterial strains. Molecular modeling indicates that the unique spatial arrangement enabled by 2380963-17-5 contributes to enhanced target binding affinity.

From a pharmaceutical development perspective, both compounds offer advantages in terms of stability and synthetic versatility. However, challenges remain in optimizing their metabolic stability and bioavailability. Current research efforts are directed toward addressing these limitations through structural modifications and formulation strategies.

Future research directions include exploring the application of these compounds in mRNA delivery systems and investigating their potential in targeted cancer therapies. The unique chemical properties of 2380963-17-5 and the versatility of H-L-Arg(Z)2-NH2 HCl position them as valuable tools in the ongoing development of next-generation therapeutics.